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Compound of Interest

Compound Name: Siamenoside |

Cat. No.: B600709

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of Siamenoside |, a cucurbitane triterpenoid glycoside of significant interest for its
intense sweetness and potential therapeutic applications. The information is curated for
researchers, scientists, and professionals in the field of drug development.

Chemical Identity and Physical Properties

Siamenoside | is a natural product originally isolated from Siraitia siamensis and is also a
constituent of the well-known monk fruit, Siraitia grosvenorii.[1] It is classified as a cucurbitacin
and a glycoside.[2] Known for being the sweetest among the mogrosides, its relative
sweetness is reported to be 563 times that of a 5% sucrose solution.[1]

Table 1: Physicochemical Properties of Siamenoside |
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Property Value Source
CAS Number 126105-12-2 [3]
Molecular Formula Cs4H92024 [3]
Molecular Weight 1125.3 g/mol [4]
Exact Mass 1124.59785380 Da [4]
Appearance White to off-white solid powder  [2]
Boiling Point 1179.3+65.0°C at 760 mmHg [2]
Flash Point 667.0 £ 34.3°C [2]
Density 1.5+0.1 g/cm3 [2]
Purity >90% [3]

Solubility

Siamenoside | is soluble in ethanol.[3] Detailed solubility information in various solvent
systems is crucial for experimental design and formulation development.

Table 2: Solubility Data for Siamenoside |
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Solvent System Concentration Notes Source
22.5 mg/mL (19.99 Sonication is
DMSO
mM) recommended.
10% DMSO + 40% o
Sonication is
PEG300 + 5% Tween 2 mg/mL (1.78 mM)
recommended.

80 + 45% Saline

In Vivo Formulation 1

> 2.5 mg/mL (2.22
mM)

Clear solution.

In Vivo Formulation 2
(with SBE-B-CD)

> 2.5 mg/mL (2.22
mM)

Clear solution.

In Vivo Formulation 3
(with Corn Oil)

> 2.5 mg/mL (2.22
mM)

Clear solution.

H20

50 mg/mL (44.43 mM)

Ultrasonic assistance
needed.

Spectral and Analytical Data

The structural elucidation and identification of Siamenoside | are typically achieved through a

combination of mass spectrometry and nuclear magnetic resonance spectroscopy.[1]

Table 3: Spectral and Analytical Characterization
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Technique Details Source

Used for identification and to
Mass Spectrometry (MS) ] ) [1]
confirm molecular weight.

1D and 2D NMR techniques
Nuclear Magnetic Resonance (COSY, HSQC, HMBC, 51161
(NMR) NOESY) are used for complete

structural assignment.

HPLC with Diode Array
Detection (DAD) and/or
Evaporative Light Scattering
Detection (ELSD) is used for
purity determination. A high-

. o performance liquid
High-Performance Liquid

chromatography-electrospra 117
Chromatography (HPLC) graphy pray [117]

ionization-ion trap-time of
flight-multistage mass
spectrometry (HPLC-ESI-IT-
TOF-MSn) method is
employed for metabolite

profiling.

Biological Activity and Signaling Pathways

Siamenoside | exhibits several bioactivities, with its potential as an anti-hyperglycemic agent
being of particular interest. It has been shown to inhibit maltase with an IC50 value of 12 mM.
[8] Furthermore, studies in diabetic mice have indicated that Siamenoside | can improve
glucose tolerance and insulin sensitivity. This is achieved, in part, by upregulating the
expression of key components in the insulin signaling pathway, including the insulin receptor
(insr), insulin receptor substrate 1 (irs1), and insulin receptor substrate 2 (irs2).

Below is a simplified representation of the insulin signaling pathway and the points of influence
by Siamenoside I.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Siamenoside |: Physical
and Chemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b600709#physical-and-chemical-properties-of-
siamenoside-i]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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